Cas no 170991-12-5 (Benzaldehyde, 5-(methoxymethoxy)-2-nitro-)

• Product Name: Benzaldehyde, 5-(methoxymethoxy)-2-nitro-
• CAS No: 170991-12-5
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1353755
• PubChem ID: 11550252
• Update Time: 2025-04-20

Benzaldehyde, 5-(methoxymethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-(methoxymethoxy)-2-nitro-
• 2-formyl-4-(methoxymethoxy)-1-nitrobenzene
• SCHEMBL1647554
• 170991-12-5
• 5-methoxymethoxy-2-nitrobenzaldehyde
• DA-26192
• 5-(Methoxymethoxy)-2-nitrobenzaldehyde
• BDEKXWNDFYNZRQ-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO5/c1-14-6-15-8-2-3-9(10(12)13)7(4-8)5-11/h2-5H,6H2,1H3
• InChI Key： BDEKXWNDFYNZRQ-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(=C(C=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes